Cas no 138220-11-8 (1H-1,2,4-Triazole-1-carboxamide,4-amino-4,5-dihydro-3-methyl-5-oxo-(9CI))

1H-1,2,4-Triazole-1-carboxamide,4-amino-4,5-dihydro-3-methyl-5-oxo-(9CI) structure
138220-11-8 structure
Product Name:1H-1,2,4-Triazole-1-carboxamide,4-amino-4,5-dihydro-3-methyl-5-oxo-(9CI)
CAS No:138220-11-8
MF:C4H7N5O2
MW:157.130679368973
CID:855382
PubChem ID:19818856
Update Time:2025-04-19

1H-1,2,4-Triazole-1-carboxamide,4-amino-4,5-dihydro-3-methyl-5-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-carboxamide,4-amino-4,5-dihydro-3-methyl-5-oxo-(9CI)
    • Inchi: 1S/C4H7N5O2/c1-2-7-9(3(5)10)4(11)8(2)6/h6H2,1H3,(H2,5,10)
    • InChI Key: HXQOMLJSCBWLLD-UHFFFAOYSA-N
    • SMILES: O=C1N(C(N)=O)N=C(C)N1N

Computed Properties

  • Exact Mass: 157.06011
  • Monoisotopic Mass: 157.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.02

1H-1,2,4-Triazole-1-carboxamide,4-amino-4,5-dihydro-3-methyl-5-oxo-(9CI) Related Literature

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